disperse yellow 86

Specification

• CAS No.: 12223-97-1
• Molecular Formula: C16H19N3O5S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 4-(4-ethoxyanilino)-N,N-dimethyl-3-nitrobenzenesulfonamide
• Standard InChI: InChI=1S/C16H19N3O5S/c1-4-24-13-7-5-12(6-8-13)17-15-10-9-14(11-16(15)19(20)21)25(22,23)18(2)3/h5-11,17H,4H2,1-3H3
• Standard InChI Key: SIFKXZAVMBSRMB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC2=C(C=C(C=C2)S(=O)(=O)N(C)C)[N+](=O)[O-]
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(C=C(C=C2)S(=O)(=O)N(C)C)[N+](=O)[O-]

Introduction

Chemical Identity and Structure

Disperse Yellow 86, also known by its Colour Index designation C.I. Disperse Yellow 86 or C.I. 10353, is a nitrodiphenylamine-based synthetic dye. The compound is characterized by the following chemical identifiers:

Property	Details
Molecular Formula	C16H19N3O5S
Molecular Weight	365.4 g/mol
CAS Registry Number	12223-97-1 (primary) or 67338-59-4 (alternative)
Chemical Name	4-((4-ethoxyphenyl)amino)-N,N-dimethyl-3-nitrobenzenesulfonamide
Chemical Class	Nitrodiphenylamine
The molecular structure features an ethoxyphenyl group linked to a nitrobenzenesulfonamide component through an amino bridge. This particular arrangement of functional groups contributes to the compound's chromophoric properties and its affinity for synthetic fibers.

Physical Properties

Disperse Yellow 86 presents as a solid powder with distinctive colorimetric properties:

Property	Description
Physical Appearance	Red light yellow to yellow-orange powder
Color in Application	Yellow to orange-yellow when applied to textiles
Solubility	10 mM in DMSO; limited water solubility
Stability	Good thermal stability for textile processing applications
Its limited water solubility is characteristic of disperse dyes, which function through dispersion rather than dissolution in aqueous dyebaths. This property makes Disperse Yellow 86 particularly suitable for hydrophobic synthetic fibers.

Manufacturing Methods

The synthesis of Disperse Yellow 86 involves a condensation reaction between two primary chemical precursors:

• 4-Ethoxybenzenamine (also known as 4-ethoxyaniline)

• 4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide
  This condensation process yields the final product with the characteristic nitrodiphenylamine structure. The synthetic route allows for industrial-scale production with consistent quality and purity specifications required for commercial textile applications.

Applications and Uses

Disperse Yellow 86 finds its primary applications in the textile industry, with specific uses oriented toward synthetic fabrics:

Other Applications

While textile printing represents the primary commercial use, the compound has also been investigated for potential applications in:

• Coloration of thermoplastic polymers

• Specialized technical textiles requiring specific fastness properties

Performance Characteristics

The performance of Disperse Yellow 86 in textile applications can be quantified through standardized fastness ratings according to established industry protocols. These measurements provide critical information for textile manufacturers regarding the dye's behavior under various conditions.

Fastness Properties

Comprehensive fastness data for Disperse Yellow 86 according to international testing standards:

Standard	Test Type	Property	Rating
AATCC	Ironing Fastness	Fading	6-7
AATCC	Ironing Fastness	Stain	5
AATCC	Light Fastness	-	5
ISO	Ironing Fastness	Fading	5
ISO	Ironing Fastness	Stain	3
ISO	Light Fastness	-	7
ISO	Perspiration Fastness	Fading	5
ISO	Perspiration Fastness	Stain	5
ISO	Washing Fastness	Fading	5
ISO	Washing Fastness	Stain	5
Source: Data compiled from multiple research sources
These ratings indicate that Disperse Yellow 86 demonstrates particularly good light fastness (7 on the ISO scale) and moderate to good performance in other fastness parameters. The ironing fastness ratings (6-7 on the AATCC scale) suggest excellent thermal stability during heat processing.

Comparison with Other Disperse Yellow Dyes

Disperse Yellow 86 belongs to the broader family of nitrodiphenylamine-based disperse dyes. It differs from other yellow disperse dyes in several important aspects:

Property	Disperse Yellow 86	Other Nitrodiphenylamine Yellows
Primary Application	Printing on synthetic fibers	Often used for both dyeing and printing
Light Fastness	Excellent (ISO 7)	Often lower (ISO 4-6 range)
Chemical Structure	Contains sulfonamide group	May have different functional groups
Thermal Stability	High	Variable
Research literature indicates that nitrodiphenylamine-based yellows, including Disperse Yellow 86, are "chemically simple, economical yellows of high lightfastness on polyester, but of low extinction coefficients". This characteristic explains their continued industrial relevance despite the development of newer chromophore systems.